5-Amino-6-methylpyrazine-2,3-dicarbonitrile

• Molecular Formula: C7H5N5
• Molecular Weight: 159.15 g/mol
• IUPAC Name: 5-amino-6-methylpyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C7H5N5/c1-4-7(10)12-6(3-9)5(2-8)11-4/h1H3,(H2,10,12)
• InChI Key: ZOJYZNITKWHVBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)C#N)C#N)N

Description

5-Amino-6-methylpyrazine-2,3-dicarbonitrile is a heterocyclic compound with the molecular formula C7H5N5. It is characterized by a pyrazine ring substituted with amino and methyl groups, as well as two nitrile groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

5-Amino-6-methylpyrazine-2,3-dicarbonitrile can be synthesized through aminodehalogenation reactions using microwave-assisted synthesis. This method involves the reaction of 5,6-dichloropyrazine-2,3-dicarbonitrile with ammonia or amines under microwave irradiation, which results in higher yields and shorter reaction times compared to conventional methods . The reaction conditions typically include the use of polar solvents to facilitate the microwave coupling with the molecules .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the principles of microwave-assisted synthesis can be scaled up for industrial applications. This involves optimizing reaction conditions such as temperature, pressure, and solvent choice to achieve efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

5-Amino-6-methylpyrazine-2,3-dicarbonitrile undergoes various chemical reactions, including:

Substitution Reactions:

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form amines.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include alkyl halides and aryl halides, with conditions involving polar solvents and microwave irradiation.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used under controlled conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various N-substituted derivatives, while oxidation and reduction reactions can produce oxides or amines, respectively .

Scientific Research Applications

5-Amino-6-methylpyrazine-2,3-dicarbonitrile has several applications in scientific research:

Medicinal Chemistry: It serves as a precursor for the synthesis of antimicrobial and antifungal agents.

Biological Studies: The compound has been evaluated for its activity against Mycobacterium tuberculosis and its ability to inhibit photosynthetic electron transport in spinach chloroplasts.

Industrial Applications: It is used in the development of herbicidal agents and other agrochemicals.

Mechanism of Action

The mechanism of action of 5-Amino-6-methylpyrazine-2,3-dicarbonitrile involves its interaction with specific molecular targets. For instance, its antimycobacterial activity is attributed to its ability to inhibit the growth of Mycobacterium tuberculosis by interfering with essential metabolic pathways . Additionally, its herbicidal activity is linked to the inhibition of photosynthetic electron transport in plants .

Comparison with Similar Compounds

Similar Compounds

• 5-Amino-6-(methylamino)pyrazine-2,3-dicarbonitrile
• 2,3-Dicyano-5-amino-6-chloropyrazine

Uniqueness

5-Amino-6-methylpyrazine-2,3-dicarbonitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it exhibits higher lipophilicity, which enhances its antimycobacterial activity . Additionally, its ability to undergo various chemical reactions makes it a versatile building block in synthetic chemistry.